![molecular formula C17H10BrN3O5 B6121119 N-(3-bromophenyl)-2-cyano-3-(6-nitro-1,3-benzodioxol-5-yl)acrylamide](/img/structure/B6121119.png)
N-(3-bromophenyl)-2-cyano-3-(6-nitro-1,3-benzodioxol-5-yl)acrylamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-bromophenyl)-2-cyano-3-(6-nitro-1,3-benzodioxol-5-yl)acrylamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as BAY 43-9006, and it is a potent inhibitor of several protein kinases.
Mechanism of Action
The mechanism of action of N-(3-bromophenyl)-2-cyano-3-(6-nitro-1,3-benzodioxol-5-yl)acrylamide involves the inhibition of several protein kinases, including Raf kinase and VEGFR. This inhibition leads to the suppression of tumor growth and angiogenesis. BAY 43-9006 has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects. This compound has been shown to inhibit the phosphorylation of several proteins involved in tumor growth and angiogenesis. BAY 43-9006 has also been shown to induce apoptosis in cancer cells. In addition, this compound has been shown to have anti-inflammatory effects and to inhibit the proliferation of endothelial cells.
Advantages and Limitations for Lab Experiments
N-(3-bromophenyl)-2-cyano-3-(6-nitro-1,3-benzodioxol-5-yl)acrylamide has several advantages for lab experiments. This compound is a potent inhibitor of several protein kinases, which makes it a valuable tool for studying the role of these kinases in cancer and other diseases. BAY 43-9006 has also been shown to be effective in vivo, which makes it a useful compound for testing in animal models. However, the synthesis of this compound is complex and requires expertise in organic chemistry. In addition, the use of this compound in lab experiments requires careful consideration of its potential toxicity and side effects.
Future Directions
There are several future directions for the study of N-(3-bromophenyl)-2-cyano-3-(6-nitro-1,3-benzodioxol-5-yl)acrylamide. One direction is the development of more potent and selective inhibitors of protein kinases. Another direction is the investigation of the role of BAY 43-9006 in combination therapy with other drugs. Additionally, the use of this compound in the treatment of other diseases, such as autoimmune disorders, may also be explored. Finally, the development of new synthetic methods for the production of this compound may also be an area of future research.
Conclusion:
This compound is a chemical compound that has shown great potential for the treatment of cancer and other diseases. This compound is a potent inhibitor of several protein kinases, and it has been extensively studied for its mechanism of action and physiological effects. The synthesis of this compound is complex and requires expertise in organic chemistry. In addition, the use of this compound in lab experiments requires careful consideration of its potential toxicity and side effects. There are several future directions for the study of BAY 43-9006, including the development of more potent and selective inhibitors of protein kinases and the investigation of its use in combination therapy with other drugs.
Synthesis Methods
The synthesis of N-(3-bromophenyl)-2-cyano-3-(6-nitro-1,3-benzodioxol-5-yl)acrylamide involves several steps, including the condensation of 3-bromophenylboronic acid with 6-nitro-1,3-benzodioxole-5-carbaldehyde to form an intermediate compound. This intermediate is then reacted with cyanoacetic acid to produce the final product. The synthesis of this compound is a complex process that requires expertise in organic chemistry.
Scientific Research Applications
N-(3-bromophenyl)-2-cyano-3-(6-nitro-1,3-benzodioxol-5-yl)acrylamide has been extensively studied for its potential applications in cancer treatment. This compound has been shown to inhibit several protein kinases, including Raf kinase and vascular endothelial growth factor receptor (VEGFR), which are involved in tumor growth and angiogenesis. BAY 43-9006 has been tested in clinical trials for the treatment of various types of cancer, including renal cell carcinoma and hepatocellular carcinoma.
properties
IUPAC Name |
(E)-N-(3-bromophenyl)-2-cyano-3-(6-nitro-1,3-benzodioxol-5-yl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H10BrN3O5/c18-12-2-1-3-13(6-12)20-17(22)11(8-19)4-10-5-15-16(26-9-25-15)7-14(10)21(23)24/h1-7H,9H2,(H,20,22)/b11-4+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IOFPNPVFBJEXQS-NYYWCZLTSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C(=C2)C=C(C#N)C(=O)NC3=CC(=CC=C3)Br)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1OC2=C(O1)C=C(C(=C2)/C=C(\C#N)/C(=O)NC3=CC(=CC=C3)Br)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H10BrN3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.